Cas no 866152-37-6 ((2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile)

• Product Name: (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile
• CAS No: 866152-37-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD05669341
• CID: 5234031
• Update Time: 2026-03-08

(2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile
• Pentanenitrile, 4,4-dimethyl-3-oxo-2-(1-piperidinylmethylene)-

• MDL： MFCD05669341
• Inchi： 1S/C13H20N2O/c1-13(2,3)12(16)11(9-14)10-15-7-5-4-6-8-15/h10H,4-8H2,1-3H3
• InChI Key： BKPMJCNQGZIVMG-UHFFFAOYSA-N
• SMILES： C(#N)C(=CN1CCCCC1)C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile

(2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile (CAS No. 866152-37-6): A Comprehensive Overview

(2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile, also known by its CAS number 866152-37-6, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of β-keto nitriles and is characterized by its unique structural features, which include a β-keto group, a nitrile moiety, and a piperidine ring. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile typically involves a series of well-defined chemical reactions. One common synthetic route involves the condensation of 4,4-dimethyl-3-oxopentanenitrile with piperidine in the presence of an appropriate catalyst. This reaction is often carried out under controlled conditions to ensure high yields and purity. The resulting compound can be further purified using techniques such as column chromatography or recrystallization.

Recent studies have explored the potential applications of (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new therapeutic agents. Its β-keto nitrile functionality is known to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These activities are attributed to its ability to interact with specific biological targets and modulate cellular processes.

One notable area of research involves the use of (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile as a potential anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile has also been investigated for its anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are known to play crucial roles in cancer cell survival and proliferation.

The anti-microbial properties of (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile have also been explored. Studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings suggest that it may have potential applications in the development of new antibiotics to combat drug-resistant bacterial infections.

Beyond its biological activities, (2E)-4,4-dimethyl-3-oxo-2-((piperidin-1-yl)methylidene)pentanenitrile has also been studied for its physical and chemical properties. It is a crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The stability of (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-yl)methylidene]pentanenitrile under different conditions has been extensively studied. It is generally stable at room temperature but may degrade when exposed to high temperatures or strong acids or bases. Proper storage conditions are essential to maintain its integrity and efficacy.

In conclusion, (2E)-4,4-dimethyl-3-oxo-2-[(piperidin-1-y